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molecular formula C6H8N2O5S B8581169 Ethyl cyano{[(methanesulfonyl)oxy]imino}acetate CAS No. 54769-21-0

Ethyl cyano{[(methanesulfonyl)oxy]imino}acetate

Cat. No. B8581169
CAS RN: 54769-21-0
M. Wt: 220.21 g/mol
InChI Key: YWOKHWQFDZLIOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04242507

Procedure details

Ethyl 2-hydroxyimino-2-cyanoacetate (28.4 g) and anhydrous potassium carbonate (13.8 g) are dissolved in water (100 ml) and thereto is added benzene (10 ml). To the mixture is added dropwise methanesulfonyl chloride (15.6 ml) with stirring under ice-cooling and the mixture is further stirred for 1 hour. After allowing to stand overnight, the reaction mixture is extracted with ethyl acetate (300 ml). The extract is washed with water and dried over anhydrous magnesium sulfate. After drying, the solvent is distilled off to give ethyl 2-methanesulfonyloxyimino-2-cyanoacetate (38.0 g; 86.3%), melting point: 79°-81° C.
Name
Ethyl 2-hydroxyimino-2-cyanoacetate
Quantity
28.4 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
13.8 g
Type
reactant
Reaction Step One
Name
water
Quantity
100 mL
Type
solvent
Reaction Step One
Name
benzene
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
methanesulfonyl chloride
Quantity
15.6 mL
Type
reactant
Reaction Step Three
Name
ethyl 2-methanesulfonyloxyimino-2-cyanoacetate
Yield
86.3%

Identifiers

REACTION_CXSMILES
[OH:1][N:2]=[C:3]([C:9]#[N:10])[C:4]([O:6][CH2:7][CH3:8])=[O:5].C(=O)([O-])[O-].[K+].[K+].C1C=CC=CC=1.[CH3:23][S:24](Cl)(=[O:26])=[O:25]>O>[CH3:23][S:24]([O:1][N:2]=[C:3]([C:9]#[N:10])[C:4]([O:6][CH2:7][CH3:8])=[O:5])(=[O:26])=[O:25] |f:1.2.3|

Inputs

Step One
Name
Ethyl 2-hydroxyimino-2-cyanoacetate
Quantity
28.4 g
Type
reactant
Smiles
ON=C(C(=O)OCC)C#N
Name
potassium carbonate
Quantity
13.8 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
water
Quantity
100 mL
Type
solvent
Smiles
O
Step Two
Name
benzene
Quantity
10 mL
Type
reactant
Smiles
C1=CC=CC=C1
Step Three
Name
methanesulfonyl chloride
Quantity
15.6 mL
Type
reactant
Smiles
CS(=O)(=O)Cl

Conditions

Stirring
Type
CUSTOM
Details
with stirring under ice-
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
STIRRING
Type
STIRRING
Details
the mixture is further stirred for 1 hour
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
the reaction mixture is extracted with ethyl acetate (300 ml)
WASH
Type
WASH
Details
The extract is washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
After drying
DISTILLATION
Type
DISTILLATION
Details
the solvent is distilled off

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
ethyl 2-methanesulfonyloxyimino-2-cyanoacetate
Type
product
Smiles
CS(=O)(=O)ON=C(C(=O)OCC)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 38 g
YIELD: PERCENTYIELD 86.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.